Cas no 1214328-59-2 (3-Fluoro-5-(3-fluorophenyl)-2-methoxypyridine)

• Product Name: 3-Fluoro-5-(3-fluorophenyl)-2-methoxypyridine
• CAS No: 1214328-59-2
• MF: C₁₂H₉F₂NO
• MW: 221.202769994736
• CID: 4925739
• Update Time: 2025-06-11

3-Fluoro-5-(3-fluorophenyl)-2-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-5-(3-fluorophenyl)-2-methoxypyridine
• 3-Fluoro-5-(3-fluorophenyl)-2-methoxypyridine

• Inchi： 1S/C12H9F2NO/c1-16-12-11(14)6-9(7-15-12)8-3-2-4-10(13)5-8/h2-7H,1H3
• InChI Key： SNXDJJJNGVIMAG-UHFFFAOYSA-N
• SMILES： FC1=C(N=CC(=C1)C1C=CC=C(C=1)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 227
• XLogP3: 3
• Topological Polar Surface Area: 22.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 3-Fluoro-5-(3-fluorophenyl)-2-methoxypyridine

Comprehensive Overview of 3-Fluoro-5-(3-fluorophenyl)-2-methoxypyridine (CAS No. 1214328-59-2)

3-Fluoro-5-(3-fluorophenyl)-2-methoxypyridine (CAS No. 1214328-59-2) is a fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, characterized by its fluoro-substituted phenyl and methoxy-pyridine moieties, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular formula, C₁₂H₉F₂NO, and precise chemical structure make it a subject of interest for drug discovery and material science applications.

In recent years, the demand for fluorinated compounds like 3-Fluoro-5-(3-fluorophenyl)-2-methoxypyridine has surged, driven by their enhanced metabolic stability and bioavailability. Researchers frequently search for "fluorinated pyridine derivatives uses" or "CAS 1214328-59-2 applications," reflecting the compound's relevance in developing kinase inhibitors and central nervous system (CNS) therapeutics. Its lipophilicity and electron-withdrawing properties are often highlighted in studies exploring structure-activity relationships (SAR).

The synthesis of 3-Fluoro-5-(3-fluorophenyl)-2-methoxypyridine typically involves cross-coupling reactions or nucleophilic aromatic substitution, with optimization for yield and purity being a common research focus. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to confirm its identity, as evidenced by queries like "how to characterize CAS 1214328-59-2." The compound's thermal stability and solubility profile are also critical for industrial-scale production.

From an environmental perspective, the green chemistry approach to synthesizing fluorinated intermediates is a trending topic. Searches for "sustainable fluorination methods" align with efforts to minimize waste in producing compounds like 3-Fluoro-5-(3-fluorophenyl)-2-methoxypyridine. Regulatory compliance, particularly regarding REACH and FDA guidelines, is another area of interest, ensuring safe handling and disposal.

In the pharmaceutical sector, this compound's potential as a building block for drug candidates is underscored by its role in modulating biological targets. For instance, its fluorine atoms enhance binding affinity in protein-ligand interactions, a feature often explored in "fluorine in drug design" discussions. Additionally, its methoxy group contributes to hydrogen bonding and steric effects, making it valuable for medicinal chemistry.

Beyond pharmaceuticals, 3-Fluoro-5-(3-fluorophenyl)-2-methoxypyridine finds niche applications in material science, particularly in organic electronics and liquid crystals. Its aromatic system and electron-deficient nature are exploited in designing semiconducting materials, resonating with queries like "fluorophenyl pyridines in OLEDs."

To summarize, 3-Fluoro-5-(3-fluorophenyl)-2-methoxypyridine (CAS No. 1214328-59-2) is a multifaceted compound with broad utility in life sciences and advanced materials. Its synthetic accessibility, structural versatility, and performance-enhancing properties ensure its continued prominence in research and industrial applications.